Cas no 1261848-26-3 (4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261848-26-3
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4983087
• Update Time: 2025-06-24

4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-3-1-2-9(6-11)12-4-5-17-7-10(12)8-18/h1-8H
• InChI Key： XJTIOWNUDJOOPQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CN=CC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde

Professional Introduction to 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261848-26-3)

4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261848-26-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a trifluoromethyl group with a nicotinaldehyde moiety, making it a promising candidate for various biochemical applications.

The trifluoromethyl group, a key feature of this molecule, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has been extensively explored in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory drugs. The presence of the phenyl ring further contributes to the compound's structural diversity, allowing for diverse interactions with biological targets.

In recent years, 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde has been investigated for its potential role in modulating enzyme activity and receptor binding. Its aldehyde functional group provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility has made it a valuable intermediate in the development of new pharmacophores.

The compound's relevance is further underscored by its application in the synthesis of bioactive molecules. For instance, researchers have utilized 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde as a precursor in the creation of novel heterocyclic compounds, which have shown promise in preclinical studies as potential treatments for neurological disorders. The combination of its structural features and reactivity makes it an attractive scaffold for drug discovery efforts.

The latest advancements in computational chemistry have also highlighted the significance of 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde. Molecular modeling studies have revealed that this compound exhibits favorable interactions with specific protein targets, suggesting its potential as an inhibitor or activator in various biological pathways. These insights have guided experimental designs aimed at optimizing its pharmacological profile.

In addition to its pharmaceutical applications, 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde has found utility in materials science and chemical biology. Its unique electronic properties make it a candidate for use in organic electronics and as a fluorescent probe in cellular studies. The ability to fine-tune its characteristics through chemical modification has opened up new avenues for research across multiple disciplines.

The synthesis of 4-(3-(Trifluoromethyl)phenyl)nicotinaldehyde involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of aromatic precursors, followed by selective introduction of the aldehyde group and subsequent modifications to incorporate the trifluoromethyl-substituted phenyl ring. These synthetic strategies highlight the compound's versatility and the synthetic chemist's ability to manipulate complex molecular architectures.

Ongoing research continues to explore new derivatives and applications of 4-(3-(Trifluoromethyl)
phenyl)
nicotinaldehyde. Collaborative efforts between academia and industry are driving innovation in this field, with a focus on developing more effective and targeted therapeutic interventions. The compound's unique properties make it a cornerstone in the quest for novel bioactive molecules that can address unmet medical needs.

The future prospects for 4-(3-(
Trifluoromethyl)
phenyl)
nicotinaldehyde are bright, with continued investigation expected to yield further insights into its potential applications. As computational tools become more sophisticated and synthetic methodologies advance, the possibilities for utilizing this compound are virtually limitless. Its role in bridging the gap between fundamental research and practical drug development underscores its importance in modern chemistry.